Cas no 712345-39-6 (2-benzyl-1-(piperidine-1-sulfonyl)-1H-1,3-benzodiazole)

• Product Name: 2-benzyl-1-(piperidine-1-sulfonyl)-1H-1,3-benzodiazole
• CAS No: 712345-39-6
• MF: C₁₉H₂₁N₃O₂S
• MW: 355.453943014145
• CID: 6415988
• PubChem ID: 1302040
• Update Time: 2025-10-30

2-benzyl-1-(piperidine-1-sulfonyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-1-(piperidine-1-sulfonyl)-1H-1,3-benzodiazole
• Z274553854
• VU0189402-5
• MLS-0012764.P002
• HMS2476J10
• F3238-0146
• MLS000064473
• 2-benzyl-1-(1-piperidinylsulfonyl)-1H-benzimidazole
• SMR000078220
• CHEMBL1410508
• 2-benzyl-1-(piperidin-1-ylsulfonyl)-1H-benzo[d]imidazole
• 2-benzyl-1-piperidin-1-ylsulfonylbenzimidazole
• AKOS002244942
• 712345-39-6
• SR-01000283094
• MLS002547083
• SR-01000283094-1
• 2-(Phenylmethyl)-1-(1-piperidinylsulfonyl)-1H-benzimidazole

• Inchi： 1S/C19H21N3O2S/c23-25(24,21-13-7-2-8-14-21)22-18-12-6-5-11-17(18)20-19(22)15-16-9-3-1-4-10-16/h1,3-6,9-12H,2,7-8,13-15H2
• InChI Key： DWDQHAHMZCFXPO-UHFFFAOYSA-N
• SMILES： C1(CC2=CC=CC=C2)N(S(N2CCCCC2)(=O)=O)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 355.13544809g/mol
• Monoisotopic Mass: 355.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 568.7±43.0 °C(Predicted)
• pka: 2.77±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-benzyl-1-(piperidine-1-sulfonyl)-1H-1,3-benzodiazole

Recent Advances in the Study of 2-Benzyl-1-(piperidine-1-sulfonyl)-1H-1,3-benzodiazole (CAS: 712345-39-6)

The compound 2-benzyl-1-(piperidine-1-sulfonyl)-1H-1,3-benzodiazole (CAS: 712345-39-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 2-benzyl-1-(piperidine-1-sulfonyl)-1H-1,3-benzodiazole as a promising scaffold for the development of novel enzyme inhibitors. Its structural motif, which combines a benzodiazole core with a piperidine sulfonyl group, has been shown to interact with various biological targets, including kinases and proteases. Researchers have employed computational docking studies and molecular dynamics simulations to elucidate the binding mechanisms of this compound, revealing high affinity for specific active sites.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways involved in inflammation and cancer progression. Notably, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 2-benzyl-1-(piperidine-1-sulfonyl)-1H-1,3-benzodiazole exhibited potent inhibitory activity against NF-κB, a transcription factor implicated in numerous inflammatory diseases. The study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

Further investigations into the structure-activity relationship (SAR) of this compound have led to the development of optimized analogs with enhanced potency and selectivity. Recent patent filings indicate growing commercial interest in this chemical class, with several pharmaceutical companies exploring its potential in oncology and autoimmune disease applications. The compound's versatility is further underscored by its ability to serve as a precursor for the synthesis of more complex molecular architectures.

Despite these promising developments, challenges remain in the clinical translation of 2-benzyl-1-(piperidine-1-sulfonyl)-1H-1,3-benzodiazole-based therapeutics. Current research efforts are focused on addressing issues related to toxicity profiles and off-target effects. Collaborative studies between academic institutions and industry partners are underway to optimize the compound's therapeutic index through systematic medicinal chemistry approaches.

In conclusion, 2-benzyl-1-(piperidine-1-sulfonyl)-1H-1,3-benzodiazole represents a compelling case study in modern drug discovery, showcasing how rational design and multidisciplinary approaches can yield promising therapeutic candidates. As research continues to unravel the full potential of this compound, it is expected to play an increasingly important role in the development of next-generation small molecule drugs.